Cas no 627521-76-0 (1,2-Ethanediamine, N-cyclooctyl-N'-(4-phenylbutyl)-)

1,2-Ethanediamine, N-cyclooctyl-N'-(4-phenylbutyl)- structure
627521-76-0 structure
Product Name:1,2-Ethanediamine, N-cyclooctyl-N'-(4-phenylbutyl)-
CAS No:627521-76-0
MF:C20H34N2
MW:302.497365474701
CID:432933
PubChem ID:16076470
Update Time:2025-04-19

1,2-Ethanediamine, N-cyclooctyl-N'-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-cyclooctyl-N'-(4-phenylbutyl)-
    • N'-cyclooctyl-N-(4-phenylbutyl)ethane-1,2-diamine
    • N~1~-Cyclooctyl-N~2~-(4-phenylbutyl)ethane-1,2-diamine
    • DTXSID00581889
    • 627521-76-0
    • Inchi: 1S/C20H34N2/c1-2-7-14-20(15-8-3-1)22-18-17-21-16-10-9-13-19-11-5-4-6-12-19/h4-6,11-12,20-22H,1-3,7-10,13-18H2
    • InChI Key: LOIGXTGBVVFGLM-UHFFFAOYSA-N
    • SMILES: N(CCNCCCCC1C=CC=CC=1)C1CCCCCCC1

Computed Properties

  • Exact Mass: 302.27242
  • Monoisotopic Mass: 302.272199093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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